Cas no 725746-97-4 (Ethanone, 1-[5-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-)

• Product Name: Ethanone, 1-[5-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-
• CAS No: 725746-97-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 4159149
• PubChem ID: 23088363
• Update Time: 2025-04-24

Ethanone, 1-[5-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-
• 1-[5-Methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]ethanone
• 725746-97-4
• SCHEMBL6155240
• DTXSID701204234

• Inchi： 1S/C10H16N2O/c1-7(2)6-12-8(3)10(5-11-12)9(4)13/h5,7H,6H2,1-4H3
• InChI Key： APILUAXCJJYKHC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)N(CC(C)C)N=C1)C

Computed Properties

• Exact Mass: 180.126263138Da
• Monoisotopic Mass: 180.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų